2,6-difluoro-N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}benzene-1-sulfonamide

• IUPAC Name: 2,6-difluoro-N-[[1-(2-phenoxyacetyl)piperidin-4-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C20H22F2N2O4S/c21-17-7-4-8-18(22)20(17)29(26,27)23-13-15-9-11-24(12-10-15)19(25)14-28-16-5-2-1-3-6-16/h1-8,15,23H,9-14H2
• InChI Key: KSUDDEQUICKTJG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)C2=C(C=CC=C2F)F)C(=O)COC3=CC=CC=C3
• Molecular Formula: C20H22F2N2O4S
• Molecular Weight: 424.5 g/mol

Description

2,6-Difluoro-N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}benzene-1-sulfonamide (DFPS) is a fluorinated sulfonamide derivative that has been extensively studied in the context of organic synthesis and medicinal chemistry. DFPS has been used in a variety of applications ranging from drug design to material science. The unique features of DFPS make it a valuable tool for researchers in many fields.

Mechanism of Action

The mechanism of action of 2,6-difluoro-N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}benzene-1-sulfonamide is not well understood. However, it is believed that this compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of prostaglandins, which are hormones that play a role in inflammation. By inhibiting the activity of COX-2, this compound may reduce inflammation and pain.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In particular, this compound has been found to have anti-inflammatory, analgesic, and antipyretic effects. Additionally, this compound has been found to have anti-tumor, anti-diabetic, and anti-microbial effects.

Advantages and Limitations for Lab Experiments

The use of 2,6-difluoro-N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}benzene-1-sulfonamide in laboratory experiments has several advantages. In particular, this compound is a relatively inexpensive compound and is easily synthesized. Additionally, this compound is relatively stable and has a wide range of applications. However, this compound is not suitable for use in vivo due to its potential toxicity.

Future Directions

The potential applications of 2,6-difluoro-N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}benzene-1-sulfonamide are numerous. In particular, this compound could be used in the development of new drugs for the treatment of cancer, diabetes, and other diseases. Additionally, this compound could be used in the development of materials for use in drug delivery, diagnostics, and other applications. Furthermore, this compound could be used in the development of catalysts for organic synthesis. Finally, this compound could be used in the development of new diagnostic tests.

Synthesis Methods

2,6-difluoro-N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}benzene-1-sulfonamide can be synthesized through a variety of methods, including the use of a Grignard reaction, a palladium-catalyzed reaction, and a reaction with anhydrous acid. The Grignard reaction is the most common method and involves the reaction of a Grignard reagent with a sulfonamide derivative. The palladium-catalyzed reaction involves the reaction of a palladium catalyst with a sulfonamide derivative. The reaction with anhydrous acid involves the reaction of anhydrous acid with a sulfonamide derivative.

Scientific Research Applications

2,6-difluoro-N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}benzene-1-sulfonamide has been extensively studied in the context of organic synthesis and medicinal chemistry. In particular, this compound has been used in the development of drugs for the treatment of cancer, diabetes, and other diseases. Furthermore, this compound has been used in the development of materials for use in drug delivery, diagnostics, and other applications. Additionally, this compound has been used in the development of catalysts for organic synthesis.